4-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-5,6-dimethyl-2-(methylsulfanyl)pyrimidine

• IUPAC Name: 4-[4-(5,6-dimethyl-2-methylsulfanylpyrimidin-4-yl)piperazin-1-yl]-6,7-dihydro-5H-cyclopenta[d]pyrimidine
• InChI: InChI=1S/C18H24N6S/c1-12-13(2)21-18(25-3)22-16(12)23-7-9-24(10-8-23)17-14-5-4-6-15(14)19-11-20-17/h11H,4-10H2,1-3H3
• InChI Key: NUIIBSIFRBKJPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N=C1N2CCN(CC2)C3=NC=NC4=C3CCC4)SC)C
• Molecular Formula: C18H24N6S
• Molecular Weight: 356.5 g/mol

Description

This compound is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. They have a wide range of applications in medical and pharmaceutical fields due to their biological activities.

Synthesis Analysis

The synthesis of such compounds usually involves reactions like cyclization, substitution, and others. For instance, the synthesis of pyrimidine derivatives often involves the reaction of β-dicarbonyl compounds with guanidine.

Molecular Structure Analysis

The compound contains a pyrimidine ring which is a six-membered ring with two nitrogen atoms. It also has a piperazine ring, which is a heterocyclic organic compound consisting of a six-membered ring containing two nitrogen atoms.

Chemical Reactions Analysis

Pyrimidine derivatives can undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions, oxidations, reductions, and others.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Pyrimidines are generally planar and aromatic. They are also polar and can participate in hydrogen bonding, which can affect their solubility and reactivity.

Mechanism of Action

The mechanism of action of pyrimidine derivatives can vary widely depending on their exact structure and the target they interact with. Many pyrimidine derivatives exhibit biological activity and are used as pharmaceuticals.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with all chemicals, appropriate safety measures should be taken when handling it.

Future Directions

The future research directions could involve exploring the biological activity of this compound and its potential uses in medical and pharmaceutical applications. The exact structure of the compound could be modified to optimize its activity and selectivity.